(2-Methyl-3-phenylphenyl)methyl 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate (2-Methyl-3-phenylphenyl)methyl 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate Bifenthrin is an off-white to pale tan waxy solid with a very faint slightly sweet odor. Used as a broad spectrum insecticide.
Bifenthrin is a carboxylic ester obtained by formal condensation of cis-3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylic acid and [(2-methyl-1,1'-biphenyl)-3-yl]methanol. It has a role as a pyrethroid ester insecticide and a pyrethroid ester acaricide. It is an organochlorine compound, an organofluorine compound and a cyclopropanecarboxylate ester. It derives from a cis-chrysanthemic acid.
Bifenthrin is under investigation in clinical trial NCT01560247 (Percutaneous Recanalization in Ischemic Stroke Management in Europe Observational Registry).
Brand Name: Vulcanchem
CAS No.: 82657-04-3
VCID: VC0131952
InChI: InChI=1S/C23H22ClF3O2/c1-14-16(10-7-11-17(14)15-8-5-4-6-9-15)13-29-21(28)20-18(22(20,2)3)12-19(24)23(25,26)27/h4-12,18,20H,13H2,1-3H3/b19-12-/t18-,20-/m1/s1
SMILES: CC1=C(C=CC=C1C2=CC=CC=C2)COC(=O)C3C(C3(C)C)C=C(C(F)(F)F)Cl
Molecular Formula: C₂₃H₂₂ClF₃O₂
Molecular Weight: 422.9 g/mol

(2-Methyl-3-phenylphenyl)methyl 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate

CAS No.: 82657-04-3

Reference Standards

VCID: VC0131952

Molecular Formula: C₂₃H₂₂ClF₃O₂

Molecular Weight: 422.9 g/mol

(2-Methyl-3-phenylphenyl)methyl 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate - 82657-04-3

CAS No. 82657-04-3
Product Name (2-Methyl-3-phenylphenyl)methyl 3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropane-1-carboxylate
Molecular Formula C₂₃H₂₂ClF₃O₂
Molecular Weight 422.9 g/mol
IUPAC Name (2-methyl-3-phenylphenyl)methyl (1S,3S)-3-[(Z)-2-chloro-3,3,3-trifluoroprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
Standard InChI InChI=1S/C23H22ClF3O2/c1-14-16(10-7-11-17(14)15-8-5-4-6-9-15)13-29-21(28)20-18(22(20,2)3)12-19(24)23(25,26)27/h4-12,18,20H,13H2,1-3H3/b19-12-/t18-,20-/m1/s1
Standard InChIKey OMFRMAHOUUJSGP-JHEGMOCKSA-N
Isomeric SMILES CC1=C(C=CC=C1C2=CC=CC=C2)COC(=O)[C@H]3[C@H](C3(C)C)/C=C(/C(F)(F)F)\Cl
SMILES CC1=C(C=CC=C1C2=CC=CC=C2)COC(=O)C3C(C3(C)C)C=C(C(F)(F)F)Cl
Canonical SMILES CC1=C(C=CC=C1C2=CC=CC=C2)COC(=O)C3C(C3(C)C)C=C(C(F)(F)F)Cl
Colorform Light brown viscous oil
Viscous liquid; crystalline or waxy solid
Off-white to pale tan waxy solid
Flash Point 165 °C (329 °F) - closed cup
165 °C (Tag open cup); 151 °C (Pensky Martens closed cup)
329°F (closed cup)
Melting Point 69.0 °C
69 °C
156.2°F
Physical Description Bifenthrin is an off-white to pale tan waxy solid with a very faint slightly sweet odor. Used as a broad spectrum insecticide.
Off-white to pale tan waxy solid with a very faint slightly sweet odor.
Description Bifenthrin is an off-white to pale tan waxy solid with a very faint slightly sweet odor. Used as a broad spectrum insecticide.
Bifenthrin is a carboxylic ester obtained by formal condensation of cis-3-(2-chloro-3,3,3-trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylic acid and [(2-methyl-1,1'-biphenyl)-3-yl]methanol. It has a role as a pyrethroid ester insecticide and a pyrethroid ester acaricide. It is an organochlorine compound, an organofluorine compound and a cyclopropanecarboxylate ester. It derives from a cis-chrysanthemic acid.
Bifenthrin is under investigation in clinical trial NCT01560247 (Percutaneous Recanalization in Ischemic Stroke Management in Europe Observational Registry).
Shelf Life Stable under recommended storage conditions.
It is rather stable in natural daylight and water (pH 5-9).
Stable for two years at 25 °C and 50 °C /technical bifenthrin/ ... stable 21 days at pH 5-9 (21 °C).
... Stable 21 days at pH 5-9 (21 °C)
Solubility 2.36e-07 M
In water, <1.0 ug/L /<1.0X10-3 mg/L/ at 20 °C
Solubility in water: <0.1 ppb
Soluble in methylene chloride, chloroform, acetone, ether, toluene; slightly soluble in heptane, methanol
Synonyms (1R,3R)-rel-3-[(1Z)-2-Chloro-3,3,3-trifluoro-1-propen-1-yl]-2,2-dimethylcyclopropanecarboxylic Acid (2-Methyl[1,1’-biphenyl]-3-yl)methyl Ester; Bifenthrine; Biphenate; Biphenthrin; Biphentrin; Capture; Discipline; Empower; FMC 54800; Fanfare; Kiros E
Vapor Pressure 1.80e-07 mmHg
1.78X10-3 mPa at 20 °C /1.335X10-8 mm Hg/
1.335x10-8 mmHg
PubChem Compound 10938769
Last Modified Dec 23 2021
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